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Abstract
This technical guide provides a comprehensive overview of N,N-diethyl-2,2-
dimethoxyethanamine, a tertiary amino acetal of significant interest in synthetic organic

chemistry. Due to the limited publicly available data for this specific molecule, this guide

establishes a robust framework for its study by drawing upon established principles and

detailed data from closely related structural analogs. The following sections will delve into the

inferred physicochemical properties, propose logical synthetic pathways, explore characteristic

reactivity, and discuss potential applications, particularly within the realm of pharmaceutical and

materials science research. This document is intended to serve as a foundational resource for

researchers, scientists, and professionals in drug development, enabling them to anticipate the

behavior and utility of this versatile chemical building block.
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N,N-diethyl-2,2-dimethoxyethanamine, with the Chemical Abstracts Service (CAS) registry

number 14610-73-2, is an organic compound featuring two key functional groups: a tertiary

amine (N,N-diethylamino) and a dimethyl acetal. This bifunctional architecture makes it a

valuable synthon, essentially acting as a masked or protected form of N,N-

diethylaminoacetaldehyde. The acetal group provides stability under neutral to basic

conditions, while the tertiary amine offers a site for nucleophilic reactions, salt formation, and

catalysis.

The strategic importance of molecules like N,N-diethyl-2,2-dimethoxyethanamine lies in their

ability to introduce an amino-aldehyde moiety into a target structure in a controlled manner. The

acetal can be deprotected under acidic conditions to reveal the reactive aldehyde, which can

then participate in a wide array of subsequent chemical transformations. This protected

aldehyde functionality is crucial when other parts of a molecule are sensitive to the conditions

required for direct aldehyde manipulation. Such compounds are foundational in the synthesis of

complex nitrogen-containing heterocycles, which are prevalent in many biologically active

compounds and pharmaceutical drugs.[1][2]

Physicochemical Properties (Inferred)
While specific experimental data for N,N-diethyl-2,2-dimethoxyethanamine is not readily

available in the literature, its physical and chemical properties can be reliably inferred from its

structural analogs, such as 2,2-dimethoxy-N,N-dimethylethanamine (CAS 38711-20-5) and 2,2-

dimethoxyethylamine (CAS 22483-09-6).
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Property
Inferred
Value/Characteristic

Rationale / Analog Data

Molecular Formula C8H19NO2 Based on molecular structure.

Molecular Weight 161.24 g/mol
Calculated from the molecular

formula.

Appearance
Clear, colorless to pale yellow

liquid

Analogs like 2,2-

dimethoxyethylamine are

described as such.[1][2]

Boiling Point
~160-180 °C (at atmospheric

pressure)

The N,N-dimethyl analog has a

boiling point of 80-81 °C at 112

Torr. The addition of two ethyl

groups would significantly

increase the boiling point.

Density ~0.9 g/mL

The N,N-dimethyl analog has a

density of approximately 0.9

g/mL. The diethyl analog is

expected to have a similar

density.

Solubility

Soluble in common organic

solvents (e.g., methanol,

ethanol, chloroform,

dichloromethane). Miscible

with water.

The presence of the polar

amine and ether functionalities

suggests good solubility in

polar organic solvents and

water, a characteristic shared

by its analogs.[1]

pKa (of conjugate acid) ~9-10

Tertiary amines of this type

typically have a pKa in this

range, making the compound

basic.

Synthesis and Manufacturing
A definitive, published synthetic protocol for N,N-diethyl-2,2-dimethoxyethanamine is not

currently available. However, a highly plausible and efficient synthetic route can be designed
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based on well-established reactions for analogous compounds. The most logical approach

involves the nucleophilic substitution of a haloacetaldehyde dimethyl acetal with diethylamine.

Proposed Synthetic Pathway: Nucleophilic Substitution
The primary proposed pathway involves the reaction of 2-bromoacetaldehyde dimethyl acetal

with diethylamine. Diethylamine acts as the nucleophile, displacing the bromide to form the

target product. An excess of diethylamine or the inclusion of a non-nucleophilic base is

necessary to neutralize the hydrobromic acid (HBr) generated during the reaction.

Reactants

Products

2-Bromoacetaldehyde
dimethyl acetal

N,N-diethyl-2,2-dimethoxyethanamine

Nucleophilic
Substitution

Diethylamine (excess)

Diethylammonium bromide

Acid Scavenger

Click to download full resolution via product page

Caption: Proposed synthesis of N,N-diethyl-2,2-dimethoxyethanamine.

Experimental Protocol (Hypothetical)
Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 2-bromoacetaldehyde dimethyl acetal (1.0 eq) dissolved in a suitable aprotic

solvent such as acetonitrile or tetrahydrofuran (THF).

Addition of Amine: Add diethylamine (2.5-3.0 eq) to the flask. The excess diethylamine

serves both as the nucleophile and as the base to quench the HBr byproduct.
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Reaction Conditions: The reaction mixture is stirred at room temperature or gently heated

(e.g., 40-60 °C) to drive the reaction to completion. Reaction progress can be monitored by

thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Workup: Upon completion, the reaction mixture is cooled to room temperature. The

diethylammonium bromide salt is filtered off. The filtrate is then concentrated under reduced

pressure to remove the solvent and excess diethylamine.

Purification: The crude product is purified by vacuum distillation to yield pure N,N-diethyl-
2,2-dimethoxyethanamine.

This general methodology is analogous to the synthesis of other N,N-dialkylaminoacetaldehyde

acetals.[3]

Chemical Reactivity and Applications
The reactivity of N,N-diethyl-2,2-dimethoxyethanamine is dominated by its two functional

groups. Understanding this reactivity is key to its application in organic synthesis.

Acetal Hydrolysis (Deprotection)
The primary utility of this compound is as a protected aldehyde. The dimethyl acetal is stable to

bases and nucleophiles but can be readily hydrolyzed under aqueous acidic conditions to

unmask the aldehyde functionality.
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N,N-diethyl-2,2-dimethoxyethanamine

N,N-diethylaminoacetaldehyde

H₃O⁺

Methanol (2 eq)

Click to download full resolution via product page

Caption: Acid-catalyzed hydrolysis of the acetal to reveal the aldehyde.

This deprotection step is critical. The resulting N,N-diethylaminoacetaldehyde is a reactive

intermediate that can be used immediately in subsequent reactions such as Wittig reactions,

reductive aminations, or aldol condensations. The choice of acid and reaction conditions can

be tuned to be compatible with other functional groups in the molecule.[4][5]

Reactivity of the Tertiary Amine
The N,N-diethylamino group is a moderately strong, non-nucleophilic base. It can be used to

scavenge acids in reactions. Furthermore, it can be quaternized by reaction with alkyl halides

to form quaternary ammonium salts.

Applications in Synthesis
Given its structure, N,N-diethyl-2,2-dimethoxyethanamine is a valuable building block for the

synthesis of:
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Nitrogen-containing Heterocycles: The deprotected amino-aldehyde is a precursor for

constructing various heterocyclic rings like imidazoles and pyrroles, which are common

motifs in pharmaceuticals.[2]

Pharmaceutical Intermediates: It serves as a key intermediate in the synthesis of more

complex molecules, including potential drug candidates. The amino acetal moiety is found in

precursors to important pharmaceuticals.[6]

Specialty Chemicals and Polymers: The bifunctionality of the molecule allows it to be

incorporated into polymers or used in the synthesis of specialty chemicals where a pendant

amino-aldehyde group is desired.

Analytical Characterization (Predicted)
The identity and purity of N,N-diethyl-2,2-dimethoxyethanamine would be confirmed using

standard analytical techniques. The expected spectral data are as follows:

1H NMR:

A triplet corresponding to the methyl protons of the ethyl groups (~1.0 ppm).

A quartet corresponding to the methylene protons of the ethyl groups (~2.5 ppm).

A doublet for the methylene protons adjacent to the amine (~2.6 ppm).

A singlet for the methoxy protons of the acetal (~3.3 ppm).

A triplet for the methine proton of the acetal (~4.4 ppm).

13C NMR:

Signals for the ethyl carbons (~12 ppm and ~48 ppm).

A signal for the methylene carbon adjacent to the amine (~58 ppm).

A signal for the methoxy carbons (~54 ppm).

A signal for the acetal carbon (~103 ppm).
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Mass Spectrometry (EI): The mass spectrum of the analogous N,N-dimethyl compound

shows a prominent fragment from the loss of a methoxy group.[7] A similar fragmentation

pattern is expected for the N,N-diethyl analog, with a molecular ion peak at m/z = 161.

Safety and Handling
A specific Safety Data Sheet (SDS) for N,N-diethyl-2,2-dimethoxyethanamine is not widely

available.[8] However, based on its structural similarity to other amino acetals, the following

precautions should be taken:

General Handling: Use in a well-ventilated area or a chemical fume hood. Avoid contact with

skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat.

Flammability: Assumed to be a combustible liquid. Keep away from heat, sparks, and open

flames.

Toxicity: The toxicological properties have not been fully investigated. Assume it is harmful if

swallowed, inhaled, or absorbed through the skin.

Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing

agents and acids.

Conclusion
N,N-diethyl-2,2-dimethoxyethanamine is a promising synthetic building block with significant

potential in organic synthesis, particularly for the construction of complex nitrogen-containing

molecules relevant to the pharmaceutical industry. While direct experimental data is scarce, a

comprehensive understanding of its properties, synthesis, and reactivity can be confidently

established through the analysis of its structural analogs. This guide provides a foundational

framework for researchers to utilize this compound effectively and safely in their synthetic

endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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